1-{[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-4-phenylpiperazine

• IUPAC Name: 2-[(5-methyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C21H23N5OS/c1-17-22-23-21(26(17)19-10-6-3-7-11-19)28-16-20(27)25-14-12-24(13-15-25)18-8-4-2-5-9-18/h2-11H,12-16H2,1H3
• InChI Key: ZREFDPIHGYTGJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1C2=CC=CC=C2)SCC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C21H23N5OS
• Molecular Weight: 393.5 g/mol

Description

1-{[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-4-phenylpiperazine, also known as MPTP, is a chemical compound that has been extensively studied for its potential use in scientific research. MPTP is a piperazine derivative that has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.

Mechanism of Action

1-{[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-4-phenylpiperazine acts as a neurotoxin by selectively destroying dopaminergic neurons in the substantia nigra, a region of the brain that is critical for the regulation of movement. This destruction of neurons leads to a depletion of dopamine in the brain, which is the primary cause of the symptoms of Parkinson's disease.
Biochemical and Physiological Effects
In addition to its effects on dopaminergic neurons, this compound has been found to have a variety of other biochemical and physiological effects. These include changes in the levels of various neurotransmitters, alterations in mitochondrial function, and activation of inflammatory pathways.

Advantages and Limitations for Lab Experiments

1-{[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-4-phenylpiperazine has several advantages as a tool for scientific research, including its ability to induce a Parkinson's-like syndrome in animals, its selectivity for dopaminergic neurons, and its well-established mechanism of action. However, there are also limitations to its use, such as the fact that it is a neurotoxin and can be harmful to humans and other animals if not handled properly.

Future Directions

There are many potential future directions for research involving 1-{[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-4-phenylpiperazine. One area of interest is the development of new treatments for Parkinson's disease and other neurological disorders based on the insights gained from studying this compound. Another potential direction is the use of this compound as a tool for studying the role of inflammation in the development of neurological disorders. Additionally, there is ongoing research into the potential use of this compound as a diagnostic tool for Parkinson's disease and other disorders.

Synthesis Methods

The synthesis of 1-{[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-4-phenylpiperazine involves the reaction of 4-phenylpiperazine with thioacetic acid, followed by the addition of 5-methyl-4-phenyl-1,2,4-triazole-3-thiol. The resulting compound is then purified using a variety of techniques, including column chromatography and recrystallization.

Scientific Research Applications

1-{[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-4-phenylpiperazine has been used extensively in scientific research, particularly in the fields of neuroscience and pharmacology. One of the primary applications of this compound is in the study of Parkinson's disease, as it has been found to induce a Parkinson's-like syndrome in humans and other primates. This compound has also been used in the study of other neurological disorders, such as Huntington's disease and Alzheimer's disease.